Cas no 1263213-75-7 (4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1263213-75-7
• MF: C₈H₉ClO₂S₂
• MW: 236.738858938217
• MDL: MFCD17274626
• CID: 5242807
• Update Time: 2025-06-11

4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[(methylthio)methyl]-
• 4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD17274626
• Inchi： 1S/C8H9ClO2S2/c1-12-6-7-2-4-8(5-3-7)13(9,10)11/h2-5H,6H2,1H3
• InChI Key： LKWVKVYFKXDGMN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(CSC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE

4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1263213-75-7)

The compound 4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE, identified by the CAS registry number CAS No. 1263213-75-7, is a significant chemical entity with diverse applications in various fields. This compound, often referred to as sulfonate ester, belongs to the broader category of sulfur-based compounds. Its unique structure and properties make it a valuable component in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of sulfonate esters in enhancing the bioavailability of drugs. The presence of the methylsulfanyl group in this compound contributes to its stability and reactivity, making it an ideal candidate for use in drug delivery systems. Researchers have also explored its potential as a building block for synthesizing novel antibiotics, particularly targeting resistant bacterial strains.

In terms of physical and chemical properties, 4-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE exhibits a melting point of approximately 68°C and a boiling point around 155°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, facilitating its use in various organic reactions. The compound's ability to form stable sulfonate esters has been leveraged in the synthesis of biodegradable polymers, which are increasingly being adopted in sustainable packaging solutions.

The synthesis of this compound typically involves a multi-step process, including nucleophilic substitution and sulfonation reactions. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. For instance, the use of transition metal catalysts has significantly reduced reaction times while maintaining product quality.

In the field of environmental science, sulfur-based compounds like this one have shown promise in remediation processes. Studies have demonstrated their ability to adsorb heavy metals from contaminated water bodies, offering a cost-effective solution for environmental cleanup. Additionally, their role as intermediates in the synthesis of biodegradable surfactants has contributed to reducing the environmental footprint of industrial processes.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its reactivity with moisture and alkaline substances. Proper ventilation and personal protective equipment are essential during its synthesis and manipulation. Despite its reactive nature, the compound's stability under controlled conditions makes it suitable for large-scale industrial applications.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for CAS No. 1263213-75-7 to enhance scalability and reduce production costs. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications in fields such as nanotechnology and green chemistry.